molecular formula C21H23NO3 B8374066 Ethyl 2-(2-oxo-3,3-diphenylpiperidin-1-yl)acetate

Ethyl 2-(2-oxo-3,3-diphenylpiperidin-1-yl)acetate

Cat. No.: B8374066
M. Wt: 337.4 g/mol
InChI Key: HHDZJDWYMIVXCW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-(2-oxo-3,3-diphenylpiperidin-1-yl)acetate is a useful research compound. Its molecular formula is C21H23NO3 and its molecular weight is 337.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C21H23NO3

Molecular Weight

337.4 g/mol

IUPAC Name

ethyl 2-(2-oxo-3,3-diphenylpiperidin-1-yl)acetate

InChI

InChI=1S/C21H23NO3/c1-2-25-19(23)16-22-15-9-14-21(20(22)24,17-10-5-3-6-11-17)18-12-7-4-8-13-18/h3-8,10-13H,2,9,14-16H2,1H3

InChI Key

HHDZJDWYMIVXCW-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CN1CCCC(C1=O)(C2=CC=CC=C2)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of the product of Example 68C (2.51 g, 10.00 mmol) in tetrahydrofuran (100 mL) was added potassium tert-butoxide (1.35 g, 12.00 mmol) under nitrogen followed by ethyl 2-bromoacetate (1.22 mL, 11.00 mmol). The reaction mixture was heated to 80° C. and stirred overnight. The reaction mixture was cooled to room temperature, concentrated and then diluted with ethyl acetate. The organic layer was washed with water and brine, dried over magnesium sulfate, filtered and concentrated. Silica gel chromatography eluting with ethyl acetate/hexane (20:80) gave the title compound. MS (DCI+) m/z 338 (M+H)+.
Quantity
2.51 g
Type
reactant
Reaction Step One
Quantity
1.35 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
1.22 mL
Type
reactant
Reaction Step Two

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